Cas no 2198748-17-1 (N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide)

• Product Name: N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide
• CAS No: 2198748-17-1
• MF: C₁₇H₂₁ClN₂O₃
• MW: 336.813243627548
• CID: 5410075
• PubChem ID: 145907644
• Update Time: 2025-05-20

N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide

• Inchi： 1S/C17H21ClN2O3/c1-3-17(22)20(2)11-16(21)19-12-8-9-15(14(18)10-12)23-13-6-4-5-7-13/h3,8-10,13H,1,4-7,11H2,2H3,(H,19,21)
• InChI Key： KBAQDPHYGJFCNK-UHFFFAOYSA-N
• SMILES： C(N(CC(NC1=CC=C(OC2CCCC2)C(Cl)=C1)=O)C)(=O)C=C

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.0±50.0 °C(Predicted)
• pka: 12.42±0.70(Predicted)

Additional information on N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide

Comprehensive Overview of N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide (CAS No. 2198748-17-1)

The compound N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide (CAS No. 2198748-17-1) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclopentyloxy group and a propenamide moiety, makes it a subject of interest for researchers exploring novel therapeutic agents. This compound is often discussed in the context of kinase inhibition and signal transduction modulation, which are hot topics in modern drug discovery.

In recent years, the demand for small-molecule inhibitors has surged, particularly in oncology and autoimmune disease research. The unique structural attributes of CAS No. 2198748-17-1 position it as a candidate for targeting specific protein-protein interactions (PPIs). Researchers are increasingly focusing on PPIs due to their role in disease pathways, and this compound's chlorophenyl and N-methyl groups may offer selective binding capabilities. Such properties align with the growing trend of precision medicine, where tailored therapies are developed for individual patient profiles.

The synthesis of N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide involves multi-step organic reactions, including amide coupling and etherification. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its suitability for further research. The compound's logP and solubility profiles are also key considerations, as they influence its bioavailability and pharmacokinetics.

One of the most frequently asked questions about CAS No. 2198748-17-1 is its potential applications in cancer therapy. Preliminary studies suggest that derivatives of this compound may exhibit activity against certain tyrosine kinases, which are often overexpressed in malignant cells. Additionally, its propenamide group could serve as a Michael acceptor, enabling covalent binding to target proteins—a mechanism gaining traction in irreversible inhibition strategies. This aligns with the broader interest in targeted cancer therapies, a dominant theme in biomedical research today.

Another area of exploration for N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide is its role in inflammatory diseases. The cyclopentyloxy moiety, in particular, has been associated with anti-inflammatory effects in related compounds. Researchers are investigating whether this compound can modulate NF-κB or JAK-STAT pathways, which are central to immune response regulation. Such investigations are timely, given the rising prevalence of chronic inflammatory conditions and the need for safer, more effective treatments.

From a commercial perspective, CAS No. 2198748-17-1 is available through specialized chemical suppliers, often listed under its IUPAC name or product identifiers like N-methyl-2-propenamide derivative. Procurement typically requires documentation for research purposes, reflecting the compound's niche application. Its pricing and availability may vary depending on scale and purity requirements, which are common concerns for academic and industrial buyers alike.

In summary, N-[2-[[3-Chloro-4-(cyclopentyloxy)phenyl]amino]-2-oxoethyl]-N-methyl-2-propenamide represents a promising scaffold for drug development, with potential applications in oncology, immunology, and beyond. Its structural complexity and functional groups make it a versatile tool for probing biological mechanisms and designing next-generation therapeutics. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in the realms of targeted therapy and disease modulation.